![molecular formula C18H15FN2O2 B2689040 3-fluoro-N-((5-(p-tolyl)isoxazol-3-yl)methyl)benzamide CAS No. 946344-42-9](/img/structure/B2689040.png)
3-fluoro-N-((5-(p-tolyl)isoxazol-3-yl)methyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-fluoro-N-((5-(p-tolyl)isoxazol-3-yl)methyl)benzamide, also known as compound 1, is a novel small molecule compound that has been developed for potential use in scientific research. This compound has been shown to have promising properties for use in the study of various biological processes, including inflammation, cancer, and neurological disorders.
Scientific Research Applications
Compound 1 has shown promising properties for use in the study of various biological processes. It has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. It has also been shown to have anti-cancer properties, with studies demonstrating its ability to inhibit the growth of cancer cells. In addition, 3-fluoro-N-((5-(p-tolyl)isoxazol-3-yl)methyl)benzamide 1 has been shown to have potential neuroprotective properties, making it a potential candidate for the treatment of neurological disorders such as Alzheimer's disease.
Mechanism of Action
The mechanism of action of 3-fluoro-N-((5-(p-tolyl)isoxazol-3-yl)methyl)benzamide 1 is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways. Studies have shown that this compound 1 inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. It has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes involved in the regulation of gene expression. The inhibition of these enzymes and pathways may be responsible for the anti-inflammatory, anti-cancer, and neuroprotective properties of this compound 1.
Biochemical and Physiological Effects:
Studies have shown that this compound 1 has a range of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). It has also been shown to induce cell cycle arrest and apoptosis in cancer cells. In addition, this compound 1 has been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
Compound 1 has several advantages for use in lab experiments. It is a small molecule 3-fluoro-N-((5-(p-tolyl)isoxazol-3-yl)methyl)benzamide that is easy to synthesize and purify, making it suitable for use in high-throughput screening assays. It has also been shown to have low toxicity, making it suitable for use in in vivo studies. However, this compound 1 has some limitations. It has poor solubility in aqueous solutions, which may limit its use in some experiments. In addition, its mechanism of action is not fully understood, which may limit its use in certain applications.
Future Directions
There are several future directions for research on 3-fluoro-N-((5-(p-tolyl)isoxazol-3-yl)methyl)benzamide 1. One area of research could focus on the optimization of the synthesis method to improve the yield and purity of the this compound. Another area of research could focus on the development of analogs of this compound 1 with improved solubility and potency. In addition, further studies are needed to fully understand the mechanism of action of this compound 1 and its potential applications in the treatment of inflammatory diseases, cancer, and neurological disorders.
Synthesis Methods
The synthesis of 3-fluoro-N-((5-(p-tolyl)isoxazol-3-yl)methyl)benzamide 1 involves a multi-step process that starts with the reaction of p-tolyl isoxazole with 3-fluorobenzaldehyde to produce an intermediate this compound. This intermediate is then reacted with benzoyl chloride to produce the final this compound, this compound. The synthesis of this this compound has been optimized to produce high yields and purity, making it suitable for use in scientific research.
properties
IUPAC Name |
3-fluoro-N-[[5-(4-methylphenyl)-1,2-oxazol-3-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15FN2O2/c1-12-5-7-13(8-6-12)17-10-16(21-23-17)11-20-18(22)14-3-2-4-15(19)9-14/h2-10H,11H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BELDQNJLDDNYTL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CC(=NO2)CNC(=O)C3=CC(=CC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.